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hydrochloride

Cat. No.: B111603 Get Quote

The Cyclobutane Motif: A Cornerstone of
Modern Medicinal Chemistry
The cyclobutane ring, a four-membered carbocycle, has emerged from relative obscurity to

become a strategically important scaffold in modern medicinal chemistry. Its inherent ring strain

and unique puckered conformation bestow upon it a distinct three-dimensional geometry that

offers medicinal chemists a powerful tool to fine-tune the pharmacological properties of drug

candidates. The rigid nature of the cyclobutane core can lead to improved potency, enhanced

selectivity, and more favorable pharmacokinetic profiles. This technical guide provides an in-

depth review of the applications of cyclobutane derivatives in medicinal chemistry, with a focus

on their utility in oncology and virology.

Therapeutic Applications of Cyclobutane
Derivatives
The incorporation of a cyclobutane moiety has proven beneficial across various therapeutic

areas. Its ability to act as a conformational restraint, a bioisostere for other cyclic or acyclic

fragments, and a metabolically stable core has led to the development of several successful

drugs and promising clinical candidates.
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In the realm of oncology, cyclobutane-containing compounds have made a significant impact,

from established chemotherapeutics to targeted therapies.

Carboplatin: A second-generation platinum-based anticancer agent, Carboplatin is a

cornerstone of treatment for various cancers, including ovarian, lung, head, and neck cancers.

The cyclobutane-1,1-dicarboxylate ligand in Carboplatin modulates the reactivity of the

platinum center compared to its predecessor, cisplatin, resulting in a more favorable safety

profile, particularly with reduced nephrotoxicity.

Apalutamide: An androgen receptor (AR) antagonist, Apalutamide (Erleada) is utilized in the

treatment of prostate cancer. The spirocyclic cyclobutane scaffold is a key structural feature

that contributes to its high binding affinity for the AR. Apalutamide binds to the ligand-binding

domain of the AR, preventing its translocation to the nucleus and subsequent transcription of

androgen-responsive genes that drive tumor growth.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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